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Compound of Interest

Compound Name: 4-Chlorobenzyl alcohol

Cat. No.: B044052 Get Quote

Essential Safety and Handling Guide for 4-
Chlorobenzyl Alcohol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Chlorobenzyl alcohol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.
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Property Value

Chemical Name 4-Chlorobenzyl alcohol

CAS Number 873-76-7

Molecular Formula C₇H₇ClO

Molecular Weight 142.58 g/mol

Appearance Beige to almost white crystalline powder

Melting Point 69-72 °C

Boiling Point 234 °C

Solubility Soluble in water (2.5 g/L at 20°C)

Flash Point 70 °C

Hazard Identification and Personal Protective Equipment
(PPE)
4-Chlorobenzyl alcohol may be harmful if inhaled, swallowed, or absorbed through the skin

and can cause skin and eye irritation.[1][2][3] It is also a combustible solid.[3][4] Adherence to

the following PPE guidelines is mandatory.
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Protection Type Recommended Equipment Specification/Standard

Eye/Face

Safety glasses with side-

shields or chemical safety

goggles.[5][6][7]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[5]

[7]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or other protective

clothing to prevent skin

exposure.[5][6][8] For

prolonged or repeated contact,

the use of protective gloves is

advised.[1]

Select gloves based on the

specific laboratory task and

potential for exposure.

Respiratory

Generally not required under

normal laboratory conditions

with adequate ventilation.[1][5]

[7] If dust is generated, a dust

mask should be used.[1]

For situations with significant

dust generation, use a

NIOSH/MSHA approved

respirator (e.g., N95 or P1

type).[1][6] For major spills or

emergencies, a self-contained

breathing apparatus may be

necessary.[3]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical to ensure safety and environmental

protection.

Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[2][3][4]
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Ensure that an eyewash station and safety shower are readily accessible.[3]

Minimize dust generation and accumulation during handling.[3]

Personal Protective Equipment (PPE) Donning:

Before handling, put on all required PPE as specified in the table above.

Chemical Handling:

Avoid direct contact with skin and eyes.[2]

Avoid breathing dust.[3]

Keep the container tightly closed when not in use.[1][5][7]

Keep away from sources of ignition such as heat, sparks, and open flames.[5][7]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1][3]

Remove and properly store or dispose of contaminated PPE.

Spill and Emergency Procedures
Minor Spills:

Restrict access to the spill area.

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation.[1]

[5]

Place the material into a suitable, labeled container for disposal.[1][5]

Clean the spill area with soap and water.

Major Spills:
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Evacuate the area and alert others.

If safe to do so, remove all sources of ignition.[5]

Contact your institution's emergency response team.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3][6]

Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water

for at least 15 minutes. Seek medical attention if irritation occurs.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of water

or milk. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1][3]

Disposal Plan
Waste Collection:

Collect unused 4-Chlorobenzyl alcohol and any contaminated materials (e.g., gloves,

wipes) in a designated, properly labeled, and sealed hazardous waste container.

Disposal:

Dispose of the chemical waste as an unused product.[1]

All disposal activities must be in strict accordance with all federal, state, and local

environmental regulations.[1][9] Do not allow the product to enter drains or the

environment.[1][5]

Workflow and Safety Relationships
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The following diagram illustrates the logical flow of the handling, emergency, and disposal

procedures for 4-Chlorobenzyl alcohol.

Workflow for Handling 4-Chlorobenzyl Alcohol
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Caption: Logical workflow for handling 4-Chlorobenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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